Cas no 1351501-44-4 (4-(n-Boc-aminomethyl)-3-fluorobenzeneboronic acid pinacol ester)

• Product Name: 4-(n-Boc-aminomethyl)-3-fluorobenzeneboronic acid pinacol ester
• CAS No: 1351501-44-4
• MF: C₁₈H₂₇BFNO₄
• MW: 351.220689058304
• MDL: MFCD22494714
• CID: 4586518
• PubChem ID: 66980292
• Update Time: 2025-08-05

4-(n-Boc-aminomethyl)-3-fluorobenzeneboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-(n-boc-aminomethyl)-3-fluorobenzeneboronic acid pinacol ester
• tert-Butyl (2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)carbamate
• tert-butyl N-[[2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]carbamate
• 4-(Boc-aminomethyl)-3-fluorobenzeneboronic acid pinacol ester
• BEC50144
• D80493
• 4-(Boc-aminomethyl)-3-fluorobenzeneboronic acid pi
• A1-25818
• SAUVAJYHMCIQNE-UHFFFAOYSA-N
• BS-15226
• 1351501-44-4
• 4-(n-boc-aminomethyl)-3-fluorobenzeneboronicacidpinacolester
• [2-fluoro-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)benzyl]carbamic acid tert-butyl ester
• DB-110217
• SCHEMBL1290158
• DA-45825
• AKOS037648692
• [2-Fluoro-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzyl]-carbamic acid tert-butyl ester
• tert-butyl 2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzylcarbamate
• MFCD22494714
• CS-0090977
• 4-(Boc-aminomethyl)-3-fluorobenzeneboronic acid pinacol ester, 96%
• 4-(n-Boc-aminomethyl)-3-fluorobenzeneboronic acid pinacol ester

• MDL： MFCD22494714
• Inchi： 1S/C18H27BFNO4/c1-16(2,3)23-15(22)21-11-12-8-9-13(10-14(12)20)19-24-17(4,5)18(6,7)25-19/h8-10H,11H2,1-7H3,(H,21,22)
• InChI Key： SAUVAJYHMCIQNE-UHFFFAOYSA-N
• SMILES： FC1=C(CNC(=O)OC(C)(C)C)C=CC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Exact Mass: 351.2017167g/mol
• Monoisotopic Mass: 351.2017167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-(n-Boc-aminomethyl)-3-fluorobenzeneboronic acid pinacol ester

4-(N-Boc-aminomethyl)-3-fluorobenzeneboronic acid pinacol ester: A Versatile Building Block in Modern Medicinal Chemistry

4-(N-Boc-aminomethyl)-3-fluorobenzeneboronic acid pinacol ester (CAS No. 1351501-44-4) is a highly valuable intermediate in the field of medicinal chemistry and organic synthesis. This compound, characterized by its unique structural features, has gained significant attention due to its versatility and potential applications in the development of novel therapeutic agents.

The N-Boc (tert-butyloxycarbonyl) protecting group in the compound ensures the stability and reactivity of the amine functionality, making it an ideal choice for various synthetic transformations. The presence of a boronic acid pinacol ester moiety further enhances its utility in Suzuki-Miyaura coupling reactions, a widely used method for the formation of carbon-carbon bonds in the synthesis of complex organic molecules.

Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorinated compounds in drug discovery. The 3-fluoro substitution on the benzene ring of 4-(N-Boc-aminomethyl)-3-fluorobenzeneboronic acid pinacol ester imparts unique electronic and steric properties, which can significantly influence the biological activity and pharmacokinetic profiles of the final drug candidates. Fluorine atoms are known to enhance metabolic stability, improve binding affinity, and modulate lipophilicity, making them highly desirable in drug design.

In addition to its role as a building block for drug discovery, 4-(N-Boc-aminomethyl)-3-fluorobenzeneboronic acid pinacol ester has also found applications in the synthesis of fluorescent probes and imaging agents. The combination of the boronic acid functionality and the fluorine atom allows for the design of molecules with tailored optical properties, which can be used for various diagnostic and therapeutic purposes.

One notable application of this compound is in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. The N-Boc protecting group can be selectively removed under specific conditions, releasing the active amine moiety. This controlled release mechanism can improve the bioavailability and reduce the toxicity of therapeutic agents.

Furthermore, 4-(N-Boc-aminomethyl)-3-fluorobenzeneboronic acid pinacol ester has been utilized in the synthesis of peptide mimetics. Peptide mimetics are small molecules that mimic the structure and function of peptides, offering improved pharmacological properties such as increased stability and reduced immunogenicity. The amine functionality in this compound can be readily conjugated to various peptide sequences, enabling the design of potent and selective inhibitors for specific biological targets.

The synthetic versatility of 4-(N-Boc-aminomethyl)-3-fluorobenzeneboronic acid pinacol ester is further demonstrated by its use in click chemistry reactions. Click chemistry is a modular approach to chemical synthesis that involves fast and reliable reactions with high yields and selectivity. The boronic acid pinacol ester moiety can participate in click reactions with azides or alkynes, allowing for the rapid assembly of complex molecular architectures.

In conclusion, 4-(N-Boc-aminomethyl)-3-fluorobenzeneboronic acid pinacol ester (CAS No. 1351501-44-4) is a multifunctional intermediate with a wide range of applications in modern medicinal chemistry. Its unique structural features make it an essential tool for researchers involved in drug discovery, prodrug development, peptide mimetic synthesis, and click chemistry. As research continues to advance, this compound is expected to play an increasingly important role in the development of innovative therapeutic strategies.